4-ethyl-1H-indazol-5-ol

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 4-ethyl-1H-indazol-5-ol
• InChI: InChI=1S/C9H10N2O/c1-2-6-7-5-10-11-8(7)3-4-9(6)12/h3-5,12H,2H2,1H3,(H,10,11)
• InChI Key: QDISZSSBQROZHG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC2=C1C=NN2)O

Description

4-ethyl-1H-indazol-5-ol is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixed solvent of tetrahydrofuran (5.0 ml) and water (2.5 ml) was suspended 4-ethyl-1-tetrahydro-2H-pyran-2-yl-5-(tetrahydro-2H-pyran-2-yloxy)-1H-indazole (1.40 g), followed by adding thereto trifluoroacetic acid (10.0 ml), and the resulting mixture was stirred for 2.5 hours while being maintained at room temperature. The reaction mixture was neutralized with a 2N-aqueous sodium hydroxide solution and extracted with ethyl acetate, and the extract solution was dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to obtain a crude product. The crude product was purified by a silica gel column chromatography (eluent: chloroform/ethyl acetate) to obtain 4-ethyl-1H-indazol-5-ol (314 mg, 47%) as a white solid.